52-70-0

6alpha,9-Difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-acetate

In Stock

• CAS RN:
• 52-70-0

• Formula:
• C23H28F2O6

• InChI:
• InChI=1S/C23H28F2O6/c1-12(26)31-11-19(29)22(30)7-5-14-15-9-17(24)16-8-13(27)4-6-20(16,2)23(15,25)18(28)10-21(14,22)3/h4,6,8,14-15,17-18,28,30H,5,7,9-11H2,1-3H3/t14-,15-,17-,18-,20-,21-,22-,23-/m0/s1

• InChIKey:
• LAAFISZDLHQNFS-WGFKBPOKSA-N

• 6alpha,9-Difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-acetate, also known as 6alpha,9-Difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-acetate, is a useful research compound. Its molecular formula is C23H28F2O6 and its molecular weight is 438.5 g/mol. The purity is usually 95%.

4-Fluoro-3-methylphenol

In Stock

• CAS RN:
• 452-70-0

• Formula:
• C7H7FO

• InChI:
• InChI=1S/C7H7FO/c1-5-4-6(9)2-3-7(5)8/h2-4,9H,1H3

• InChIKey:
• RVYGYYVGWSCWGY-UHFFFAOYSA-N

• 4-Fluoro-3-methylphenol is a useful research compound. Its molecular formula is C7H7FO and its molecular weight is 126.13 g/mol. The purity is usually 95%.

Furan-3-boronic acid

In Stock

• CAS RN:
• 55552-70-0

• Formula:
• C4H5BO3

• InChI:
• InChI=1S/C4H5BO3/c6-5(7)4-1-2-8-3-4/h1-3,6-7H

• InChIKey:
• CYEFKCRAAGLNHW-UHFFFAOYSA-N

• Furan-3-boronic acid is a useful research compound. Its molecular formula is C4H5BO3 and its molecular weight is 111.89 g/mol. The purity is usually 95%.

1-(3-Hydroxypropyl)-1-nitrosourea

• CAS RN:
• 71752-70-0

• Formula:
• C4H9N3O3

• InChI:
• InChI=1S/C4H9N3O3/c5-4(9)7(6-10)2-1-3-8/h8H,1-3H2,(H2,5,9)

• InChIKey:
• HDEPBBATNLJTLO-UHFFFAOYSA-N

• 1-(3-Hydroxypropyl)-1-nitrosourea, also known as 1-(3-Hydroxypropyl)-1-nitrosourea, is a useful research compound. Its molecular formula is C4H9N3O3 and its molecular weight is 147.13 g/mol. The purity is usually 95%.

2-((1-(4-Chlorophenyl)cyclohexyl)oxy)ethyl(diethyl)ammonium chloride

• CAS RN:
• 13352-70-0

• Formula:
• C18H29Cl2NO

• InChI:
• InChI=1S/C18H28ClNO.ClH/c1-3-20(4-2)14-15-21-18(12-6-5-7-13-18)16-8-10-17(19)11-9-16;/h8-11H,3-7,12-15H2,1-2H3;1H

• InChIKey:
• GHTNEJJXVUMOPX-UHFFFAOYSA-N

• Tonoquil is a bioactive chemical.

(2R,5R)-2-Isopropyl-4,5-dimethyl-2,5-dihydro-1,3-thiazole

• CAS RN:
• 115152-70-0

• Formula:
• C8H15NS

• (2R,5R)-2-Isopropyl-4,5-dimethyl-2,5-dihydro-1,3-thiazole, also known as (2R,5R)-2-Isopropyl-4,5-dimethyl-2,5-dihydro-1,3-thiazole, is a useful research compound. Its molecular formula is C8H15NS and its molecular weight is 157.2764. The purity is usually 95%.

Ethyl 7-oxo-7-(3-phenoxyphenyl)heptanoate

In Stock

• CAS RN:
• 898752-70-0

• Formula:
• C21H24O4

• InChI:
• InChI=1S/C21H24O4/c1-2-24-21(23)15-8-4-7-14-20(22)17-10-9-13-19(16-17)25-18-11-5-3-6-12-18/h3,5-6,9-13,16H,2,4,7-8,14-15H2,1H3

• InChIKey:
• DIPHSBSMUBBNIK-UHFFFAOYSA-N

• Ethyl 7-oxo-7-(3-phenoxyphenyl)heptanoate is a useful research compound. Its molecular formula is C21H24O4 and its molecular weight is 340.4 g/mol. The purity is usually 95%.

2-{(1E)-N-[4-(9H-fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}phenolate

• CAS RN:
• 380452-70-0

• Formula:
• C25H25N3O

• InChI:
• InChI=1S/C25H25N3O/c1-18(19-8-6-7-13-24(19)29)26-28-16-14-27(15-17-28)25-22-11-4-2-9-20(22)21-10-3-5-12-23(21)25/h2-13,25,29H,14-17H2,1H3/b26-18+

• InChIKey:
• YEYMNXROLRKWEP-NLRVBDNBSA-N

• 2-{(1E)-N-[4-(9H-fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}phenolate is a useful research compound. Its molecular formula is C25H25N3O and its molecular weight is 383.5g/mol. The purity is usually 95%.

3-methyl-N-[3-(4-toluidino)-2-quinoxalinyl]benzenesulfonamide

• CAS RN:
• 571152-70-0

• Formula:
• C22H20N4O2S

• InChI:
• InChI=1S/C22H20N4O2S/c1-15-10-12-17(13-11-15)23-21-22(25-20-9-4-3-8-19(20)24-21)26-29(27,28)18-7-5-6-16(2)14-18/h3-14H,1-2H3,(H,23,24)(H,25,26)

• InChIKey:
• FCFQXDSCACJLLA-UHFFFAOYSA-N

• 3-methyl-N-[3-(4-toluidino)-2-quinoxalinyl]benzenesulfonamide is a useful research compound. Its molecular formula is C22H20N4O2S and its molecular weight is 404.5g/mol. The purity is usually 95%.

rac-Cotinine-d3

In Stock

• CAS RN:
• 110952-70-0

• Formula:
• C10H9N2OD3

• InChI:
• InChI=1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3/i1D3

• (±)-Cotinine-d3 is intended for use as an internal standard for the quantification of cotinine by GC- or LC-MS. Cotinine is an alkaloid found in tobacco and a major metabolite of nicotine. It is formed by oxidation of nicotine by the cytochrome P450 (CYP) isoform CYP2A6.2
  Cotinine is an alkaloid found in tobacco as well as a major urinary metabolite of nicotine. This stable-labeled internal standard is suitable for quantitation of cotinine levels in urine, blood, and saliva for GC/MS or LC-MS/MS applications in nicotine testing or clinical and diagnostic testing of nicotine biomarkers.
  rac-Cotinine-d3 is a labelled major metabolite of nicotine in humans.
  

Dinotefuran

In Stock

• CAS RN:
• 165252-70-0

• Formula:
• C7H14N4O3

• InChI:
• InChI=1S/C7H14N4O3/c1-8-7(10-11(12)13)9-4-6-2-3-14-5-6/h6H,2-5H2,1H3,(H2,8,9,10)

• InChIKey:
• YKBZOVFACRVRJN-UHFFFAOYSA-N

• Dinotefuran is a neonicotinoid insecticide. It is an agonist of nicotinic acetylcholine receptors (nAChRs), inducing inward currents in isolated American cockroach (P. americana) neurons with an EC50 value of 7.6 µM. Dinotefuran, alone or in combination with the metabolic inhibitors piperonyl butoxide (PB; ) or propargyl propyl benzenephosphonate (NIA), induces mortality in adult P. americana. It is lethal to insecticide-sensitive or -resistant strains of A. gambiae, C. quinquefasciatus, and A. aegypti in larval (LC50s = 0.14-0.44 mg/L) and adult (LD50s = 0.18-31.16 ng/mg) bioassays. Dinotefuran has been found in a variety of commercial foodstuffs, including rice, cucumber, milk, egg, and pork samples, as well as in water samples from freshwater streams. Formulations containing dinotefuran have been used in the agricultural and veterinary control of insect infestations....

(1E)-N'-hydroxy-2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanimidamide

In Stock

• CAS RN:
• 1006352-70-0

• Formula:
• C9H13F3N4O

• InChI:
• InChI=1S/C9H13F3N4O/c1-5(8(13)15-17)4-16-6(2)3-7(14-16)9(10,11)12/h3,5,17H,4H2,1-2H3,(H2,13,15)

• InChIKey:
• WJSFIUBTHPIDCP-UHFFFAOYSA-N

• (1E)-N'-hydroxy-2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanimidamide is a useful research compound. Its molecular formula is C9H13F3N4O and its molecular weight is 250.225. The purity is usually 95%.

7'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one

In Stock

• CAS RN:
• 1360952-70-0

• Formula:
• C11H11NO

• InChI:
• InChI=1S/C11H11NO/c1-7-3-2-4-8-9(7)12-10(13)11(8)5-6-11/h2-4H,5-6H2,1H3,(H,12,13)

• InChIKey:
• FZIJBCGJMHBFJE-UHFFFAOYSA-N

• 7'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.215. The purity is usually 95%.

3-(2-bromophenoxy)-N-(cyanomethyl)propanamide

Usually In Stock

• CAS RN:
• 2094752-70-0

• Formula:
• C11H11BrN2O2

• InChI:
• InChI=1S/C11H11BrN2O2/c12-9-3-1-2-4-10(9)16-8-5-11(15)14-7-6-13/h1-4H,5,7-8H2,(H,14,15)

• InChIKey:
• UXCOTHWKFQWOFM-UHFFFAOYSA-N

• 3-(2-bromophenoxy)-N-(cyanomethyl)propanamide is a useful research compound. Its molecular formula is C11H11BrN2O2 and its molecular weight is 283.125. The purity is usually 95%.

Methyl (R)-1-Boc-3-fluoropyrrolidine-3-carboxylate

In Stock

• CAS RN:
• 1438852-70-0

• Formula:
• C11H18FNO4

• InChI:
• InChI=1S/C11H18FNO4/c1-10(2,3)17-9(15)13-6-5-11(12,7-13)8(14)16-4/h5-7H2,1-4H3/t11-/m1/s1

• InChIKey:
• WJXDMHSZPKIZKP-LLVKDONJSA-N

• Methyl (R)-1-Boc-3-fluoropyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C11H18FNO4 and its molecular weight is 247.26 g/mol. The purity is usually 95%.

5-(aminomethyl)-N,N-dimethyl-4H-1,2,4-triazol-3-amine hydrochloride

In Stock

• CAS RN:
• 2060052-70-0

• Formula:
• C5H12ClN5

• InChI:
• InChI=1S/C5H11N5.ClH/c1-10(2)5-7-4(3-6)8-9-5;/h3,6H2,1-2H3,(H,7,8,9);1H

• InChIKey:
• GTXQKJRBLFMPDF-UHFFFAOYSA-N

• 5-(aminomethyl)-N,N-dimethyl-4H-1,2,4-triazol-3-amine hydrochloride is a useful research compound. Its molecular formula is C5H12ClN5 and its molecular weight is 177.63 g/mol. The purity is usually 95%.

4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]-N-(3-methoxyphenyl)piperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 2379952-70-0

• Formula:
• C22H30N4O3

• InChI:
• InChI=1S/C22H30N4O3/c1-22(2,3)19-8-9-20(25-24-19)29-15-16-10-12-26(13-11-16)21(27)23-17-6-5-7-18(14-17)28-4/h5-9,14,16H,10-13,15H2,1-4H3,(H,23,27)

• InChIKey:
• YUPIZSMCFUSGAW-UHFFFAOYSA-N

• 4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]-N-(3-methoxyphenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C22H30N4O3 and its molecular weight is 398.507. The purity is usually 95%.

5-fluoro-2-{[1-(1-methyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]methoxy}pyridine

In Stock

• CAS RN:
• 2549052-70-0

• Formula:
• C15H17FN4O2

• InChI:
• InChI=1S/C15H17FN4O2/c1-19-13(4-6-18-19)15(21)20-7-5-11(9-20)10-22-14-3-2-12(16)8-17-14/h2-4,6,8,11H,5,7,9-10H2,1H3

• InChIKey:
• QPCBACZOVULXPL-UHFFFAOYSA-N

• 5-fluoro-2-{[1-(1-methyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]methoxy}pyridine is a useful research compound. Its molecular formula is C15H17FN4O2 and its molecular weight is 304.32 g/mol. The purity is usually 95%.

(2S)-1,1,1-trifluoro-2-(4-pyrazol-1-ylphenyl)-3-[5-[[1-(trifluoromethyl)cyclopropyl]methyl]-1H-imidazol-2-yl]propan-2-ol

In Stock

• CAS RN:
• 1022152-70-0

• Formula:
• C20H18F6N4O

• InChI:
• InChI=1S/C20H18F6N4O/c21-19(22,23)17(6-7-17)10-14-12-27-16(29-14)11-18(31,20(24,25)26)13-2-4-15(5-3-13)30-9-1-8-28-30/h1-5,8-9,12,31H,6-7,10-11H2,(H,27,29)/t18-/m0/s1

• InChIKey:
• UJINBEQCDMOAHM-SFHVURJKSA-N

• MK5046 is a novel bombesin receptor subtype-3 agonist. MK5046 effectively reduced body weight in rats and caused modest increases in body temperature, heart rate, and blood pressure. MK-5046 is the first BRS-3 agonist with properties suitable for use in larger mammals. In dogs, MK-5046 treatment produced statistically significant and persistent weight loss, which was initially accompanied by increases in body temperature and heart rate that abated with continued dosing. MK-5046 may be useful for treatment of obesity.